Cas no 1024580-12-8 (N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide)

• Product Name: N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide
• CAS No: 1024580-12-8
• MF: C₁₇H₁₄ClFN₄O₂
• MW: 360.770065784454
• MDL: MFCD00955390
• CID: 4677288
• Update Time: 2025-10-23

N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-DIMETHYLPYRIMIDIN-2-YL)(3-(6-CHLORO-2-FLUOROPHENYL)-5-METHYLISOXAZOL-4-YL)FORMAMIDE
• 3-(2-chloro-6-fluorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1,2-oxazole-4-carboxamide
• 3-(2-chloro-6-fluorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)-5-methylisoxazole-4-carboxamide
• N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide

• MDL： MFCD00955390
• Inchi： 1S/C17H14ClFN4O2/c1-8-7-9(2)21-17(20-8)22-16(24)13-10(3)25-23-15(13)14-11(18)5-4-6-12(14)19/h4-7H,1-3H3,(H,20,21,22,24)
• InChI Key： QOWWUBSMGVZVEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NC2N=C(C)C=C(C)N=2)=O)=C(C)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Topological Polar Surface Area: 80.9

Additional information on N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide

Comprehensive Overview of N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide (CAS No. 1024580-12-8)

N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide, with the CAS registry number 1024580-12-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of dimethylpyrimidine, fluorophenyl, and methylisoxazole moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or pesticide intermediate, aligning with current trends in drug discovery and sustainable agriculture.

The structural complexity of CAS No. 1024580-12-8 contributes to its versatility. The presence of both chloro and fluoro substituents enhances its reactivity, while the isoxazole ring system offers stability. These characteristics make it a subject of study in medicinal chemistry and material science. Recent publications highlight its role in modulating enzyme activity, a hot topic in the development of targeted therapies for chronic diseases. Users searching for "novel heterocyclic compounds" or "fluorinated agrochemicals" will find this compound highly relevant.

From a synthetic perspective, N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide exemplifies modern multi-step organic synthesis techniques. Its preparation often involves palladium-catalyzed cross-coupling reactions, a method frequently discussed in green chemistry forums due to its efficiency and reduced waste generation. This aligns with the growing demand for environmentally friendly synthesis methods, a key concern for industries under ESG (Environmental, Social, and Governance) scrutiny.

Analytical characterization of CAS 1024580-12-8 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, critical for applications in preclinical research. The compound's logP value and solubility profile are frequently analyzed, addressing common queries about drug-likeness parameters—a major focus area for pharmaceutical developers optimizing bioavailability.

In the context of intellectual property, 1024580-12-8 appears in several patents related to crop protection formulations and anticancer agents. This dual applicability reflects broader industry trends toward repurposing chemical scaffolds, a strategy gaining traction amid rising R&D costs. Searches for "patented pyrimidine derivatives" or "isoxazole-based bioactive molecules" often lead to discussions about this compound's commercial potential.

Ongoing studies explore the structure-activity relationship (SAR) of N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide, particularly how modifications affect its binding affinity to biological targets. Such investigations resonate with the computational chemistry community, where molecular docking simulations and QSAR modeling are increasingly used to predict compound behavior—addressing popular search terms like "in silico drug design."

As regulatory standards evolve, the toxicological profile of CAS No. 1024580-12-8 remains under evaluation. Current data suggests favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), though comprehensive in vivo studies are warranted. This precautionary approach mirrors global shifts toward predictive toxicology, answering frequent queries about compound safety assessment methodologies.

Supply chain professionals tracking specialty chemicals should note that 1024580-12-8 is typically available in milligram to kilogram quantities with >95% purity. Its storage recommendations (often 2-8°C under inert atmosphere) reflect standard practices for air-sensitive compounds, a practical consideration for laboratories implementing GLP compliance protocols.

The future trajectory of N-(4,6-Dimethylpyrimidin-2-YL)(3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)formamide research will likely focus on mechanistic studies and formulation optimization. With rising interest in combination therapies and smart delivery systems, this compound's unique properties position it as a valuable building block for next-generation bioconjugates and nanocarriers—topics dominating contemporary biomaterials literature.